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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the greener
synthesis of neodymium chalcogenide nanopatrticles, focusing on neodymium selenide
(Nd2Ses). While greener synthesis routes for neodymium sulfide (Nd2Ss) and neodymium
telluride (NdzTes) are still emerging, this guide offers protocols for biogenic synthesis and
discusses other promising environmentally friendly methods such as microwave-assisted,
ultrasound-assisted, solution combustion, and mechanochemical synthesis.

Introduction to Greener Synthesis

Traditional methods for synthesizing neodymium chalcogenide nanoparticles often involve
hazardous reagents, high temperatures, and complex procedures, posing environmental and
health risks. Greener synthesis approaches aim to mitigate these issues by utilizing
environmentally benign reagents, milder reaction conditions, and energy-efficient techniques.
These methods not only reduce the environmental impact but can also offer improved
biocompatibility of the resulting nanoparticles, a crucial aspect for applications in drug
development and biomedicine.

Biogenic Synthesis of Neodymium Selenide
(Nd2Ses) Nanoparticles using Fusarium oxysporum
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This section details a biomimetic approach for the fabrication of Nd2Ses nanoparticles using the
fungus Fusarium oxysporum. The process relies on a nitrate-dependent reductase enzyme
from the fungus as a reducing agent.

Principle and Mechanism

The synthesis involves the enzymatic reduction of selenium ions and the oxidation of
neodymium ions, leading to the formation of Nd2Ses nanoparticles. A synthetic peptide, (Glu-
Cys)n-Gly, acts as a capping agent, preventing agglomeration and rendering the nanoparticles
water-dispersible and stable. The proposed mechanism involves the instantaneous oxidation of
Nd2* to Nd3* and the reduction of Se** to Se2~ by the nitrate reductase enzyme.

Proposed Biogenic Synthesis Pathway
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Reactants
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Capping Agent Coffactor Reduding Agent

Synthesis Process|

Bioreduction & Nucleation

Products & Characterization
) 4

Nd2Ses Nanoparticles

Characterization:

- UV-Vis Spectroscopy
- DLS, XRD, TEM
- FTIR, TGA/DTA

Click to download full resolution via product page

Caption: Workflow for the biogenic synthesis of Nd2Ses nanopatrticles.

Experimental Protocol

Materials:
¢ Neodymium(ll) chloride (NdCIz2)

¢ Selenium(IV) chloride (SeCla)
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e Sodium nitrate (NaNOs)

¢ Synthetic peptide (Glu-Cys)n-Gly (where n = 5-7)

» a-Nicotinamide adenine dinucleotide phosphate, reduced form (a-NADPH)
 Nitrate reductase (purified from Fusarium oxysporum)

e Phosphate buffer (200 mM, pH 7.2)

Procedure:

e Prepare a 3 mL reaction mixture in a 200 mM phosphate buffer (pH 7.2).

» Add the following reagents to the buffer to achieve the final concentrations:

[e]

1 mM NdClz

1 mM SeCla

o

5 mM NaNOs

[¢]

[¢]

100 pg (2.66 x 102 mM) of the synthetic peptide

[e]

1.0 mM a-NADPH
o 1.66 U of nitrate reductase
o |ncubate the reaction mixture under anaerobic conditions at 25 °C for 12 hours.

o Monitor the formation of Nd2Ses nanopatrticles by observing the appearance of an absorption
band centered at 330 nm using a UV-Vis spectrophotometer.

e The resulting nanoparticle suspension should be stable for over a month without signs of
aggregation.

Quantitative Data
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Parameter Value Method Reference
Average Particle Size Transmission Electron
18 +1 nm ] [1][2]
(TEM) Microscopy
Particle Size Range Transmission Electron
16-27 nm ) [1]
(TEM) Microscopy
Hydrodynamic Radius Dynamic Light
y Y 57 nm Y ) g [1]12]
(DLS) Scattering
Polydispersity Index Dynamic Light
yasp Y 0.440 Y ) I [1]I2]
(PDI) Scattering
) Zeta Potential
Zeta Potential -9.47 mV [1112]
Measurement
Crystalline Size (XRD) ~16 nm X-ray Diffraction [1]

Emerging Greener Synthesis Routes for
Neodymium Sulfide (Nd2S3) and Telluride (Nd2Tes)
Nanoparticles

While specific, detailed protocols for the green synthesis of Nd2Ss and NdzTes nanopatrticles
are not yet widely published, several promising methods used for other metal chalcogenides
can be adapted. Researchers are encouraged to explore these routes.

Microwave-Assisted Synthesis

This method utilizes microwave irradiation to rapidly and uniformly heat the reaction mixture,
leading to shorter reaction times, reduced energy consumption, and often, more uniform
nanoparticles.

General Workflow:
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Caption: General workflow for microwave-assisted synthesis.

Ultrasound-Assisted (Sonochemical) Synthesis

Sonochemistry utilizes the physical and chemical effects of acoustic cavitation to induce the
formation of nanoparticles. This method can lead to faster reaction rates and the formation of
unique nanostructures at ambient temperature and pressure.

General Workflow:
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Caption: General workflow for ultrasound-assisted synthesis.

Solution Combustion Synthesis (SCS)

SCS is a time- and energy-efficient method that involves a self-sustaining exothermic reaction
in a solution of metal precursors (oxidizers) and a fuel (e.g., urea, glycine). This rapid, high-
temperature process can produce crystalline nanoparticles. This method is versatile and can be
used to synthesize a variety of nanoscale materials, including sulfides.

Mechanochemical Synthesis

This solvent-free method involves the use of mechanical energy (e.g., ball milling) to induce
chemical reactions and form nanopatrticles. It is an environmentally friendly approach that can
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produce highly crystalline and pure nanomaterials.

Plant-Mediated and Fungal-Mediated Synthesis

Drawing inspiration from the successful biogenic synthesis of Nd2Ses, future research could
explore the use of various plant extracts and other fungal species for the synthesis of
neodymium sulfide and telluride nanoparticles. Plant extracts contain a rich variety of
phytochemicals that can act as both reducing and capping agents. Similarly, different fungi
possess diverse enzymatic machinery that could be harnessed for nanoparticle synthesis.

Conclusion and Future Outlook

The biogenic synthesis of Nd2Ses nanoparticles represents a significant advancement in the
environmentally friendly production of neodymium chalcogenides. While specific green
protocols for Nd2Ss and NdzTes are still under development, the methods outlined above
provide a strong foundation for future research. The exploration of microwave-assisted,
ultrasound-assisted, solution combustion, mechanochemical, and other bio-inspired routes
holds great promise for the sustainable synthesis of a broader range of neodymium
chalcogenide nanoparticles with tailored properties for applications in drug development,
bioimaging, and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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